Cas no 76820-43-4 (Benzene, 1-isocyanato-2-[(4-isocyanatophenyl)sulfonyl]-)

• Product Name: Benzene, 1-isocyanato-2-[(4-isocyanatophenyl)sulfonyl]-
• CAS No: 76820-43-4
• MF: C₁₄H₈N₂O₄S
• MW: 300.289321899414
• CID: 1781595
• PubChem ID: 19823897
• Update Time: 2025-04-21

Benzene, 1-isocyanato-2-[(4-isocyanatophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2-[(4-isocyanatophenyl)sulfonyl]-
• DTXSID801204532
• 76820-43-4
• SCHEMBL9649794

• Inchi： 1S/C14H8N2O4S/c17-9-15-11-5-7-12(8-6-11)21(19,20)14-4-2-1-3-13(14)16-10-18/h1-8H
• InChI Key： CNYRQSOWBYHCKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=O)(C1C=CC=CC=1N=C=O)(=O)=O

Computed Properties

• Exact Mass: 300.02054
• Monoisotopic Mass: 300.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 93